4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester
Overview
Description
Oxadiazoles are a class of organic compounds that contain a five-membered ring structure with three carbon atoms, one oxygen atom, and two nitrogen atoms . They are known for their wide range of biological activities and are used in the development of various pharmaceuticals .
Synthesis Analysis
The synthesis of oxadiazole derivatives often involves the reaction of an acyl hydrazide with a carboxylic acid derivative . The specific synthesis process can vary depending on the substituents present on the oxadiazole ring .Molecular Structure Analysis
The molecular structure of oxadiazole derivatives can be determined using various spectroscopic techniques such as FTIR, proton NMR, and 13C NMR .Chemical Reactions Analysis
Oxadiazole derivatives can undergo various chemical reactions, including annulation reactions and desulfurization/intramolecular rearrangement .Physical and Chemical Properties Analysis
The physical and chemical properties of oxadiazole derivatives can be determined using various techniques. For example, the melting point can be determined experimentally, and the 1H NMR and 13C NMR spectra can provide information about the chemical structure .Scientific Research Applications
Significance in Drug Development
Pharmacological Activities
The 1,3,4-oxadiazole core, a significant structural feature in compounds like 4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester, exhibits a wide range of pharmacological properties. These include antiviral, analgesic, anti-inflammatory, antitumor, antioxidant, insecticidal, and anti-parasitic activities. The oxadiazole core's versatility underscores its importance in the development of new therapeutic agents with potential applications in treating various diseases (Rana, Salahuddin, & Sahu, 2020).
Bioisosteres and Polymer Applications
Oxadiazoles, including structures derived from this compound, are recognized for their role as bioisosteres of carboxylic acids, carboxamides, and esters. Beyond pharmacological applications, these compounds have been employed in various domains such as polymers, luminescence materials, electron-transporting materials, and corrosion inhibitors, highlighting their broad utility across scientific research (Zarghi & Hajimahdi, 2013).
Role in Synthetic Chemistry
Synthetic Utility and Biological Roles
The synthesis and study of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives have been a focus due to their significant chemical and pharmacokinetic properties. These properties enhance their pharmacological activity, making them key units in biologically active compounds. Their ability to form hydrogen bond interactions with biomacromolecules is particularly noteworthy, as this contributes to their wide-ranging antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer activities (Wang et al., 2022).
Mechanism of Action
Target of Action
Phenylboronic acid pinacol ester, a related compound, is generally used in metal-catalyzed c-c bond formation reactions like the suzuki–miyaura reaction .
Mode of Action
Boronic esters, such as phenylboronic acid pinacol ester, are known to participate in metal-catalyzed c-c bond formation reactions . They can act as electrophiles and undergo transmetalation with a metal catalyst to form new carbon-carbon bonds .
Biochemical Pathways
Boronic esters are known to be valuable building blocks in organic synthesis , suggesting that they may influence a variety of biochemical pathways depending on the context of their use.
Result of Action
Given its potential role in c-c bond formation reactions , it may influence the synthesis of various organic compounds.
Action Environment
Factors such as temperature, ph, and the presence of a metal catalyst could potentially influence the reactivity and stability of boronic esters .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenylboronic acid, pinacol ester plays a crucial role in biochemical reactions, particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura cross-coupling reactions . This compound interacts with various enzymes and proteins, including those involved in metabolic pathways and signal transduction. The boronic acid ester group can form reversible covalent bonds with serine and threonine residues in proteins, affecting their activity and function. Additionally, this compound can interact with biomolecules such as nucleotides and carbohydrates, influencing their stability and reactivity.
Cellular Effects
The effects of this compound on cellular processes are diverse and significant. This compound can influence cell signaling pathways by modulating the activity of kinases and phosphatases, enzymes that play key roles in the regulation of cellular functions . It can also affect gene expression by interacting with transcription factors and other regulatory proteins. Furthermore, this compound has been shown to impact cellular metabolism by altering the activity of enzymes involved in glycolysis and the citric acid cycle, leading to changes in energy production and metabolic flux.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the formation of reversible covalent bonds with hydroxyl-containing biomolecules, which can alter their structure and function . This compound can inhibit or activate enzymes by binding to their active sites or allosteric sites, leading to changes in their catalytic activity. Additionally, it can modulate gene expression by interacting with DNA and RNA, affecting the transcription and translation processes.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are important factors to consider. Over time, this compound can undergo hydrolysis, leading to the formation of boronic acid and pinacol . The rate of degradation can be influenced by factors such as pH, temperature, and the presence of other reactive species. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of enzyme activity and persistent changes in gene expression.
Dosage Effects in Animal Models
In animal models, the effects of this compound vary with different dosages. At low doses, this compound can enhance cellular functions by modulating enzyme activity and gene expression . At high doses, it can exhibit toxic effects, including cellular damage and apoptosis. Threshold effects have been observed, where a certain concentration of the compound is required to elicit a significant biological response. Toxicity studies have shown that high doses can lead to adverse effects such as liver and kidney damage.
Metabolic Pathways
This compound is involved in several metabolic pathways, including those related to carbohydrate and lipid metabolism . This compound can interact with enzymes such as aldolases and dehydrogenases, affecting their activity and the overall metabolic flux. It can also influence the levels of metabolites such as glucose and fatty acids, leading to changes in energy production and storage. Additionally, this compound can be metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites with different biological activities.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins . This compound can be taken up by cells through passive diffusion or active transport mechanisms, depending on its concentration and the presence of specific transporters. Once inside the cells, it can bind to proteins and other biomolecules, affecting its localization and accumulation. The distribution of this compound within tissues can be influenced by factors such as blood flow, tissue permeability, and the presence of binding sites.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function . This compound can be targeted to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through the presence of targeting signals or post-translational modifications. The localization of this compound can affect its interactions with biomolecules and its overall biological activity. For example, its presence in the nucleus can influence gene expression, while its localization in the mitochondria can impact cellular metabolism and energy production.
Properties
IUPAC Name |
5-methyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,2,4-oxadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19BN2O3/c1-10-17-13(18-19-10)11-6-8-12(9-7-11)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJSWKVHTLJZPGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C3=NOC(=N3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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